Cas no 2137539-63-8 (2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol)

• Product Name: 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol
• CAS No: 2137539-63-8
• MF: C₁₁H₁₅F₃O₄
• MW: 268.229614496231
• CID: 6180854
• PubChem ID: 165457471
• Update Time: 2025-07-08

2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137539-63-8
• 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol
• EN300-704427
• 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol

• Inchi： 1S/C11H15F3O4/c12-11(13,14)10(16,7-15)8-1-3-9(4-2-8)17-5-6-18-9/h1,15-16H,2-7H2
• InChI Key： YNCGMIRGTABUQY-UHFFFAOYSA-N
• SMILES： FC(C(CO)(C1=CCC2(CC1)OCCO2)O)(F)F

Computed Properties

• Exact Mass: 268.09224344g/mol
• Monoisotopic Mass: 268.09224344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.9Ų

Additional information on 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol

Introduction to 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol (CAS No. 2137539-63-8)

2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol (CAS No. 2137539-63-8) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its intricate spirocyclic structure and the presence of trifluoromethyl and diol functionalities, which contribute to its unique chemical and biological properties.

The spirocyclic framework of this compound is particularly noteworthy. Spirocyclic compounds are known for their rigidity and conformational stability, which can be advantageous in drug design as they can enhance the binding affinity and selectivity of molecules targeting specific receptors or enzymes. The 1,4-dioxaspiro[4.5]dec-7-en moiety in particular provides a rigid scaffold that can be functionalized to achieve desired pharmacological effects.

The trifluoromethyl group is another key feature of this compound. Trifluoromethylated compounds are widely used in medicinal chemistry due to their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The presence of the trifluoromethyl group in 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol can significantly influence its biological activity and pharmacokinetic profile.

The diol functionality in this compound adds further complexity and reactivity. Diols are versatile functional groups that can participate in a wide range of chemical reactions, including esterification, etherification, and oxidation. In medicinal chemistry, diols can serve as prodrugs or be used to enhance the solubility and bioavailability of drug candidates.

Recent research has highlighted the potential applications of 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol in various therapeutic areas. For instance, studies have shown that spirocyclic compounds with similar structures exhibit potent antiviral activity against a range of viral pathogens. The rigidity and specific functional groups of this compound make it an attractive candidate for the development of antiviral agents.

In addition to antiviral applications, 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol has also been investigated for its potential as an anticancer agent. Research has demonstrated that spirocyclic compounds can selectively target cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. The unique combination of spirocyclic rigidity and trifluoromethyl functionality in this compound may enhance its ability to penetrate cancer cells and exert cytotoxic effects.

Furthermore, the diol groups in 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol can be exploited for the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By designing prodrugs based on this compound, researchers can improve the pharmacokinetic properties and reduce the side effects associated with traditional drug formulations.

The synthesis of 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol involves several sophisticated steps that highlight the challenges and opportunities in modern organic synthesis. One common approach involves the construction of the spirocyclic core through a ring-closing metathesis (RCM) reaction followed by selective functionalization to introduce the trifluoromethyl and diol groups. Recent advancements in catalytic methods have made it possible to achieve high yields and stereoselectivity in these reactions.

In conclusion, 2-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-3,3,3-trifluoropropane-1,2-diol (CAS No. 2137539-63-8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features make it an attractive candidate for further research and optimization as a therapeutic agent against various diseases.